N-(3-chlorophenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide

• IUPAC Name: N-(3-chlorophenyl)-2-pyridin-3-ylpiperidine-1-carbothioamide
• InChI: InChI=1S/C17H18ClN3S/c18-14-6-3-7-15(11-14)20-17(22)21-10-2-1-8-16(21)13-5-4-9-19-12-13/h3-7,9,11-12,16H,1-2,8,10H2,(H,20,22)
• InChI Key: XRFCUIFRWRWNSC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=CN=CC=C2)C(=S)NC3=CC(=CC=C3)Cl
• Molecular Formula: C17H18ClN3S
• Molecular Weight: 331.9 g/mol

Description

N-(3-chlorophenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide, also known as NPC, is a small molecule compound that has been used in scientific research for its potential therapeutic properties.

Scientific Research Applications

Crystal Structure Analysis

Studies on structurally related compounds, such as piperidine derivatives, highlight their conformational characteristics and molecular interactions. For instance, the piperidine ring in certain compounds adopts a twisted chair conformation, with significant intermolecular hydrogen bonding contributing to the stabilization of the structure (Sundar et al., 2011).

Medicinal Chemistry and Pharmacology

The synthesis and evaluation of related compounds for various biological activities demonstrate the potential for therapeutic applications. For example, derivatives have been evaluated for gastric mucosal protectant activity (Kinney et al., 1990), platelet antiaggregating activity (Ranise et al., 1991), and antimicrobial properties (Bektaş et al., 2012). These studies reveal the diverse bioactivities that can be harnessed from compounds within this chemical class.

Organometallic Chemistry and Anticancer Research

Research into organometallic complexes featuring pyridinecarbothioamide ligands has unveiled promising anticancer properties. Novel organometallic compounds based on ruthenium and osmium with N-substituted pyridinecarbothioamides have shown significant antiproliferative effects against resistant cancer cell lines, with potential for oral administration due to exceptional stability (Meier et al., 2013). These findings underscore the therapeutic applications of these compounds in oncology.

Antimicrobial and Antiulcer Activities

Compounds related to "N-(3-chlorophenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide" have been synthesized and tested for antimicrobial and antiulcer activities, demonstrating their potential in treating infections and ulcers (Aloup et al., 1987).

Molecular Interaction Studies

The interaction of antagonist compounds with cannabinoid receptors has been studied, providing insight into the molecular basis of their activity and potential therapeutic applications (Shim et al., 2002).